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Compound of Interest

Compound Name: 7-oxotridecanedioic Acid

CAS No.: 101171-43-1

Cat. No.: B11932497

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective storage, handling, and use of 7-
oxotridecanedioic acid in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for 7-oxotridecanedioic acid?

For long-term stability, 7-oxotridecanedioic acid should be stored at -20°C or -80°C. It is

supplied as a solid and should be kept in a tightly sealed container to prevent moisture

absorption.

Q2: How should I handle 7-oxotridecanedioic acid in the laboratory?

As a precautionary measure, it is recommended to handle 7-oxotridecanedioic acid in a well-

ventilated area. Standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn. Avoid direct contact with skin and eyes. In case of

contact, rinse the affected area thoroughly with water.[1]
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Q3: What are the known incompatibilities of 7-oxotridecanedioic acid?

To prevent adverse reactions, avoid mixing 7-oxotridecanedioic acid with strong oxidizing

agents, strong bases, metals, and acid chlorides.[2]

Q4: How do I prepare a stock solution of 7-oxotridecanedioic acid?

To prepare a stock solution, it is advisable to use an organic solvent such as Dimethyl

Sulfoxide (DMSO). For in vivo experiments, a common formulation involves a multi-component

solvent system. A general formula that can be optimized is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[3] It is recommended to add the solvents sequentially and ensure

the compound is fully dissolved before adding the next solvent.[3]

Q5: My 7-oxotridecanedioic acid solution appears cloudy or has precipitated. What should I

do?

If your solution is cloudy, it may indicate incomplete dissolution or that the compound has

precipitated out of solution. Gentle warming or sonication can help to redissolve the compound.

[3] It is also important to ensure that the concentration of the compound does not exceed its

solubility limit in the chosen solvent system. If precipitation occurs upon storage, especially at

lower temperatures, you may need to warm and vortex the solution before use. For solutions

intended for in vivo use that are suspensions, they should be prepared fresh for each use.[3]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

The chosen solvent may not

be appropriate, or the

concentration is too high.

Try a different solvent or a co-

solvent system. For example, a

mixture of DMSO and PEG300

can be effective.[3] Gentle

heating or sonication can also

aid dissolution.[3] Always start

with a small amount to test

solubility before preparing a

large batch.[3]

Precipitation in Aqueous Buffer
The compound may have low

solubility in aqueous solutions.

For experiments in aqueous

buffers, it is best to first

dissolve the compound in a

minimal amount of a water-

miscible organic solvent (like

DMSO) and then slowly add it

to the aqueous buffer with

vigorous stirring. The final

concentration of the organic

solvent should be kept low to

minimize its effect on the

experiment.

Inconsistent Experimental

Results

This could be due to the

degradation of the compound

or improper storage of the

stock solution.

Store stock solutions at -20°C

or -80°C in small aliquots to

avoid repeated freeze-thaw

cycles. It is recommended to

prepare fresh solutions for

critical experiments. For in vivo

studies, clear solutions can be

stored at 4°C for up to a week,

but suspensions should be

made fresh.[3]
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Parameter Value Source

CAS Number 101171-43-1 [4]

Molecular Formula C13H22O5 [4][5]

Molecular Weight 258.31 g/mol [4][5]

Physical Form Solid [5]

Long-Term Storage -20°C or -80°C

Shipping Temperature 4°C

Experimental Workflow: Formulation of Lipid
Nanoparticles
7-oxotridecanedioic acid is described as a biodegradable lipid intermediary used in the

formation of lipid nanoparticles for the delivery of active agents.[3][5] The following diagram

illustrates a general workflow for this application.
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Preparation of Lipid and Agent Solutions

Nanoparticle Formulation

Purification and Concentration

Characterization

Dissolve 7-oxotridecanedioic acid
 and other lipids in an organic solvent

 (e.g., ethanol)

Rapidly mix the lipid solution
 with the active agent solution
 under controlled conditions

Dissolve active agent
 (e.g., RNA) in an
 aqueous buffer

Remove organic solvent and
 unincorporated agent using

 techniques like dialysis or TFF

Analyze particle size, charge,
 encapsulation efficiency,

 and stability

Click to download full resolution via product page

Caption: Workflow for Lipid Nanoparticle Formulation.

This generalized workflow provides a logical sequence for the utilization of 7-
oxotridecanedioic acid in the development of lipid-based delivery systems. The specific

parameters for each step, such as solvent choice, mixing ratios, and purification methods, will

need to be optimized based on the specific active agent and desired nanoparticle

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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